Cas no 96332-16-0 (Butanoic acid,4-(butylnitroamino)-)

Butanoic acid,4-(butylnitroamino)- structure
96332-16-0 structure
Product name:Butanoic acid,4-(butylnitroamino)-
CAS No:96332-16-0
MF:C8H16N2O4
MW:204.223642349243
CID:813773
PubChem ID:185419

Butanoic acid,4-(butylnitroamino)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(butylnitroamino)-
    • 4-[butyl(nitro)amino]butanoic acid
    • DTXSID40242205
    • Butanoic acid, 4-(butylnitroamino)-
    • 96332-16-0
    • Inchi: InChI=1S/C8H16N2O4/c1-2-3-6-9(10(13)14)7-4-5-8(11)12/h2-7H2,1H3,(H,11,12)
    • InChI Key: IXKPHINKYFQCIX-UHFFFAOYSA-N
    • SMILES: CCCCN(CCCC(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.111
  • Monoisotopic Mass: 204.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Density: 1.165
  • Boiling Point: 409.9°C at 760 mmHg
  • Flash Point: 201.7°C
  • Refractive Index: 1.487

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